4-methyl-N-(naphthalen-1-ylmethyl)-N-tosylpiperazine-1-carboxamide

• IUPAC Name: 4-methyl-N-(4-methylphenyl)sulfonyl-N-(naphthalen-1-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C24H27N3O3S/c1-19-10-12-22(13-11-19)31(29,30)27(24(28)26-16-14-25(2)15-17-26)18-21-8-5-7-20-6-3-4-9-23(20)21/h3-13H,14-18H2,1-2H3
• InChI Key: HDGJFLVCYAXSLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC3=CC=CC=C32)C(=O)N4CCN(CC4)C
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

4-methyl-N-(naphthalen-1-ylmethyl)-N-tosylpiperazine-1-carboxamide, also known as MTNPC, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of piperazine derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Anticancer Properties

Research has indicated that compounds structurally related to 4-methyl-N-(naphthalen-1-ylmethyl)-N-tosylpiperazine-1-carboxamide have been evaluated for their anticancer activities. A study by Salahuddin et al. (2014) synthesized derivatives that were tested for in vitro anticancer evaluation, with some showing moderate activity against breast cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Receptor Antagonist Properties

Compounds with structural similarities have been investigated for their receptor antagonist properties. Jorand-Lebrun et al. (1997) described the synthesis and evaluation of arylpiperazide derivatives of 1-naphthylpiperazine as potent and selective ligands for 5-HT1B/1D subtypes, showing potential for neuropsychiatric disorder treatments (Jorand-Lebrun, Pauwels, Palmier, Moret, Chopin, Pérez, Marien, & Halazy, 1997).

Molecular Docking and Biological Studies

Eltayeb et al. (2020) conducted structural, spectroscopic, and biological studies along with molecular docking on a compound structurally related to the query, highlighting its antimicrobial properties and different interactions with microorganisms (Eltayeb, Sen, Lasri, Hussien, Elsilk, Babgi, Gökce, & Sert, 2020).

Inhibitors of Enzymatic Activity

Research into isoquinolinesulfonamides, which share functional groups with the compound of interest, has demonstrated significant inhibition of cyclic nucleotide-dependent protein kinases and protein kinase C, suggesting therapeutic potentials in cancer and other diseases (Hidaka, Inagaki, Kawamoto, & Sasaki, 1984).

Antiviral Properties

Studies on naphthalene carboxamide derivatives have identified potent inhibitors against various herpesviruses, showcasing the broad-spectrum antiviral activities of these compounds (Oien, Brideau, Hopkins, Wieber, Knechtel, Shelly, Anstadt, Wells, Poorman, Huang, Vaillancourt, Clayton, Tucker, & Wathen, 2002).